Cas no 20028-34-6 ((1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride)

• Product Name: (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
• CAS No: 20028-34-6
• MF: C₁₅H₁₇Cl₂N₃
• MW: 310.221581220627
• MDL: MFCD08752574
• CID: 908876
• Update Time: 2025-10-31

(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-1H-BENZOIMIDAZOL-2-YL-METHYLAMINE DIHYDROCHLORIDE
• (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
• C15H15N3.2HCl
• 9689AH
• NE63853
• AK157442
• AX8291526
• 1-Benzyl-1H-benzoimidazol-2-yl-methylamine dihydrochloride, AldrichCPR

• MDL： MFCD08752574
• Inchi： 1S/C15H15N3.2ClH/c16-10-15-17-13-8-4-5-9-14(13)18(15)11-12-6-2-1-3-7-12;;/h1-9H,10-11,16H2;2*1H
• InChI Key： VVWMJZHIPOQCFG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(CN)=NC2C=CC=CC1=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 263
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 43.84000
• LogP: 4.84760

(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD285869)

Additional information on (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride

Introduction to (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride (CAS No. 20028-34-6)

(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride, with the CAS number 20028-34-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of benzimidazole, a heterocyclic aromatic organic compound that forms the core structure of many biologically active molecules. The addition of a benzyl group and a methanamine moiety, followed by the formation of the dihydrochloride salt, imparts unique chemical and biological properties to this compound.

The structure of (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride can be represented as C₁₅H₁₆N₃·2HCl. The benzimidazole ring system is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metal-based drugs. The benzyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The methanamine moiety provides a primary amine functional group, which can participate in hydrogen bonding and other intermolecular interactions, making it a valuable scaffold for drug design.

In recent years, (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride has been studied for its potential therapeutic applications. One area of significant interest is its use as an antiparasitic agent. Research has shown that compounds with a benzimidazole core are effective against various parasitic infections, including those caused by helminths. The addition of the benzyl and methanamine groups may enhance the antiparasitic activity by improving the compound's pharmacokinetic properties.

Beyond its antiparasitic properties, (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain benzimidazole derivatives can inhibit the growth of cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. The specific mechanism by which (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride exerts its anticancer effects is still under investigation, but preliminary results are promising.

The synthesis of (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride typically involves several steps. First, the benzimidazole core is synthesized through a condensation reaction between o-phenylenediamine and formamide. The resulting benzimidazole is then functionalized with a benzyl group using a suitable coupling reagent such as benzyl bromide or benzyl chloride. Finally, the methanamine moiety is introduced through a reductive amination reaction, followed by the formation of the dihydrochloride salt.

The purity and quality of (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride are crucial for its use in pharmaceutical research and development. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to ensure the compound's purity and structural integrity. These analytical methods provide detailed information about the compound's chemical structure and help identify any impurities or by-products that may be present.

Clinical trials involving (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride are currently underway to evaluate its safety and efficacy in various therapeutic applications. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in preclinical studies. However, further research is needed to fully understand its potential benefits and any potential side effects.

In conclusion, (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride (CAS No. 20028-34-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as an antiparasitic and anticancer agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new therapeutic options in these important areas of medicine.